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Compound of Interest

Compound Name: FAUC-312

Cat. No.: B1672302 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
FAUC-312 is a potent and highly selective dopamine D4 receptor partial agonist.[1] The

dopamine D4 receptor, a G protein-coupled receptor, is densely expressed in cortical and

limbic brain regions, particularly the prefrontal cortex, which is critically involved in executive

functions.[2] Modulation of the D4 receptor is implicated in various cognitive processes,

including working memory, attention, and cognitive flexibility.[2][3] Animal studies suggest that

dopamine D4 receptor agonists can ameliorate cognitive deficits, making FAUC-312 a valuable

tool for investigating the role of D4 receptor signaling in both normal cognitive function and in

pathological models of cognitive impairment associated with disorders like schizophrenia and

ADHD.[4][5][6]

These application notes provide an overview of FAUC-312's pharmacological properties and

offer detailed protocols for its use in preclinical models to assess its impact on cognitive

function.

Pharmacological Properties of FAUC-312
FAUC-312 acts as a partial agonist at the dopamine D4 receptor, demonstrating high selectivity

over other dopamine receptor subtypes. This selectivity allows for the targeted investigation of

D4 receptor function with minimal off-target effects.
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Property Value Reference

Target Dopamine D4 Receptor [1]

Mechanism of Action Partial Agonist [1]

Binding Affinity (Ki) 1.5 nM for D4 Receptor [1]

Selectivity >8,500-fold vs D2, D3

Ki values: 13,000 nM (D3),

25,000 nM (D2), 29,000 nM

(D1).[1]

CAS Number 562104-72-7 [7]

Molecular Formula C₂₁H₂₆N₄ [1]

Molecular Weight 334.46 g/mol [1]

Dopamine D4 Receptor Signaling Pathway
Activation of the D4 receptor, a D2-like receptor, typically leads to the inhibition of adenylyl

cyclase, which reduces intracellular levels of cyclic AMP (cAMP). This modulation of the cAMP

pathway influences downstream signaling cascades that are crucial for neuronal function and

plasticity in brain regions associated with cognition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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